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Compound of Interest

Compound Name: Olorofim

Cat. No.: B607405 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential logistical

information and step-by-step guidance for the proper disposal of Olorofim, a novel antifungal

compound. Adherence to these procedures is critical to maintaining a safe laboratory

environment and ensuring regulatory compliance.

Olorofim Hazard Profile and Safety Information
Olorofim is classified with specific hazards that necessitate careful handling during any

procedure, including disposal.[1][2] Personal Protective Equipment (PPE) is mandatory to

mitigate risks of exposure.

Hazard Classification:

Skin Corrosion/Irritation: Category 2[1]

Serious Eye Damage/Eye Irritation: Category 2A[1]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[1]
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Property Value Source

Molecular Formula C₂₈H₂₇FN₆O₂ MedchemExpress, PubChem

Molecular Weight 498.55 g/mol MedchemExpress[3]

CAS Number 1928707-56-5 MedchemExpress[1]

Appearance Crystalline solid/powder
General laboratory chemical

form

Solubility
Soluble in DMSO (≥ 2.5

mg/mL)
MedchemExpress[4]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
MedchemExpress[3]

Experimental Protocol: Proper Disposal of Olorofim
Waste
The primary directive for the disposal of Olorofim is to manage it as hazardous chemical waste

in accordance with all local, state, and federal regulations.[1] The following protocol outlines the

necessary steps for safe disposal.

Methodology:

Step 1: Personal Protective Equipment (PPE) and Preparation

Before handling Olorofim waste, don appropriate PPE:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

Laboratory coat

Perform all waste handling and consolidation activities within a certified chemical fume hood

to prevent inhalation of dust or aerosols.[1]
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Designate a specific "Satellite Accumulation Area" (SAA) within the laboratory, at or near the

point of waste generation, for collecting Olorofim waste.[5][6]

Step 2: Segregation of Waste Streams

Solid Waste:

Collect solid Olorofim waste, such as contaminated personal protective equipment

(gloves, weigh boats, wipes), and residual powder in a dedicated, leak-proof container

compatible with chemical waste.[5]

Do not mix with non-hazardous trash.

Liquid Waste:

Collect solutions containing Olorofim (e.g., from experiments or dissolved in solvents like

DMSO) in a separate, leak-proof, and chemically compatible waste container. Plastic

containers are often preferred over glass to minimize breakage risks.[7]

Do not mix incompatible waste streams. For instance, keep organic solvent waste

separate from aqueous waste.[8]

Sharps Waste:

Dispose of any chemically contaminated needles or syringes in a designated, puncture-

proof sharps container labeled "Chemical Contaminated Sharps – DO NOT AUTOCLAVE".

[9]

Step 3: Waste Container Management and Labeling

Ensure all waste containers are in good condition and are kept securely closed except when

adding waste.[10]

Label each waste container clearly with a "Hazardous Waste" tag.[7] The label must include:

The full chemical name: "Olorofim Waste" and list any solvents present.[7]

The date when waste was first added to the container (accumulation start date).[7]
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The specific hazard characteristics (e.g., "Irritant").[7]

The principal investigator's name and lab location.[7]

Step 4: Disposal of Empty Olorofim Containers

An Olorofim container is considered "empty" only after all contents have been removed

using standard practices.[5]

To dispose of the empty container in normal trash or recycling, it must be triple-rinsed with a

suitable solvent (e.g., ethanol or acetone).[9]

Crucially, the rinsate from this cleaning process is considered hazardous waste and must be

collected and disposed of with the liquid chemical waste.[5]

After rinsing, deface or remove the original product label before discarding the container.[5]

Step 5: Arranging for Final Disposal

Store the properly labeled and sealed hazardous waste containers in your laboratory's

designated Satellite Accumulation Area.

Adhere to institutional limits on the volume of waste and the accumulation time (e.g., waste

may need to be moved from an SAA within 12 months, provided volume limits are not

exceeded).[9]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup of the hazardous waste.[7][9] Do not pour Olorofim waste down the sanitary sewer or

dispose of it in the regular trash.[7][11]

Workflow and Pathway Diagrams
The following diagrams illustrate the procedural workflow for the proper disposal of Olorofim.
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Step 1: Preparation

Step 2: Segregation

Step 3: Containment & Labeling

Step 4 & 5: Storage & Disposal

Identify Olorofim Waste
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- Gloves
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Liquid
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Is Olorofim Container Empty?

Yes

Yes

No

No

Triple-rinse container
with appropriate solvent.

Manage container with contents
as hazardous solid waste.

Collect all rinsate as
hazardous liquid waste.

Deface or remove
original product label.

Dispose of container in
normal trash or recycling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-104029/Olorofim-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/olorofim.html
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/product/b607405#olorofim-proper-disposal-procedures
https://www.benchchem.com/product/b607405#olorofim-proper-disposal-procedures
https://www.benchchem.com/product/b607405#olorofim-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607405?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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